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CAS No.: 62184-34-3

Cat. No.: B15920432

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for the branched

alkane, 2-Methyl-5-propyloctane. Designed for researchers, scientists, and professionals in

drug development, this document elucidates the structural characteristics of this molecule

through the combined application of Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The focus is not only on the

presentation of predicted data but also on the underlying principles that govern the

spectroscopic behavior of such branched alkanes.

Introduction to 2-Methyl-5-propyloctane and its
Spectroscopic Interrogation
2-Methyl-5-propyloctane (C₁₂H₂₆, Molecular Weight: 170.33 g/mol ) is a saturated

hydrocarbon characterized by a main octane chain with a methyl group at the second position

and a propyl group at the fifth position.[1][2][3] The structural elucidation of such non-

functionalized alkanes relies heavily on a synergistic interpretation of various spectroscopic

techniques. While seemingly simple, the branching in its structure gives rise to a unique

spectroscopic fingerprint that allows for its unambiguous identification. This guide will explore

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b15920432#bc-rfq
https://www.benchchem.com/product/b15920432/docs?utm_src=pdf-body#spectroscopic-unveiling-of-2-methyl-5-propyloctane-a-technical-guide
https://www.benchchem.com/product/b15920432/docs?utm_src=pdf-body#spectroscopic-unveiling-of-2-methyl-5-propyloctane-a-technical-guide
https://www.benchchem.com/product/b15920432/docs?utm_src=pdf-body#spectroscopic-unveiling-of-2-methyl-5-propyloctane-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-propyloctane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62184343
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-5-propyloctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15920432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the predicted ¹H NMR, ¹³C NMR, IR, and MS data, offering a rationale for the expected spectral

features based on established physicochemical principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Carbon-Hydrogen Framework
NMR spectroscopy is a powerful tool for delineating the carbon and hydrogen environments

within a molecule. For a molecule like 2-Methyl-5-propyloctane, with its various methyl,

methylene, and methine groups, NMR provides a detailed connectivity map.

¹H NMR Spectroscopy: A Proton's Perspective
The ¹H NMR spectrum of 2-Methyl-5-propyloctane is predicted to show a series of

overlapping multiplets in the upfield region, characteristic of aliphatic protons. Protons on these

alkyl groups are shielded and typically appear between 0.7 and 1.5 ppm.[4] The chemical shift

of each proton is influenced by its local electronic environment.

Experimental Protocol for ¹H NMR Spectroscopy:

Sample Preparation: Dissolve approximately 5-10 mg of 2-Methyl-5-propyloctane in 0.5-0.7

mL of a deuterated solvent, such as chloroform-d (CDCl₃), in a standard 5 mm NMR tube.

The deuterated solvent is essential to avoid a large solvent signal in the spectrum.

Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

Acquisition Parameters:

Pulse Program: A standard single-pulse experiment (zg30 or similar).

Number of Scans: 16-32 scans to achieve a good signal-to-noise ratio.

Relaxation Delay: A delay of 1-2 seconds between scans.

Spectral Width: A spectral width of approximately 12-15 ppm.

Processing: Fourier transform the acquired free induction decay (FID), followed by phase

and baseline correction. Calibrate the chemical shift scale using the residual solvent peak
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(e.g., CHCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS) at 0 ppm.

Predicted ¹H NMR Data for 2-Methyl-5-propyloctane:

Proton Assignment
Predicted Chemical

Shift (ppm)
Predicted Multiplicity Integration

CH₃ (Terminal of

propyl)
~0.9 Triplet 3H

CH₃ (on C2) ~0.85 Doublet 6H

-CH₂- (in propyl) ~1.2-1.4 Multiplet 4H

-CH₂- (in octane

chain)
~1.2-1.4 Multiplet 8H

-CH- (at C2) ~1.5 Multiplet 1H

-CH- (at C5) ~1.4 Multiplet 1H

CH₃ (Terminal of

octane)
~0.9 Triplet 3H

Causality Behind the Predictions: The terminal methyl groups are expected at the most upfield

region (~0.9 ppm) due to their high shielding. The doublet for the two methyl groups at the C2

position arises from coupling to the single proton on C2. The methine protons are the most

deshielded among the aliphatic protons and will appear slightly downfield. The numerous

methylene protons will result in a complex, overlapping multiplet region.

¹³C NMR Spectroscopy: The Carbon Backbone
The ¹³C NMR spectrum provides information on the different carbon environments in the

molecule. Due to the molecule's asymmetry, each carbon atom is expected to be chemically

non-equivalent, leading to a distinct signal for each.

Experimental Protocol for ¹³C NMR Spectroscopy:

Sample Preparation: A slightly more concentrated sample (20-50 mg in 0.5-0.7 mL of

deuterated solvent) is often preferred for ¹³C NMR due to the lower natural abundance of the
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¹³C isotope.

Instrumentation: The spectrum is acquired on the same NMR spectrometer as the ¹H NMR.

Acquisition Parameters:

Pulse Program: A standard proton-decoupled pulse sequence (e.g., 'zgpg30'). Proton

decoupling simplifies the spectrum by removing C-H coupling, resulting in single lines for

each unique carbon.

Number of Scans: A larger number of scans (e.g., 1024 or more) is typically required to

obtain a good signal-to-noise ratio.

Spectral Width: A spectral width of 0-220 ppm is standard.

Processing: Similar processing steps as for ¹H NMR are applied.

Predicted ¹³C NMR Data for 2-Methyl-5-propyloctane:

Carbon Assignment Predicted Chemical Shift (ppm)

Terminal CH₃ (propyl) ~14

Terminal CH₃ (octane) ~14

CH₃ (on C2) ~22

-CH₂- (in propyl) ~20-35

-CH₂- (in octane chain) ~20-40

-CH- (at C2) ~30-40

-CH- (at C5) ~35-45

Expertise in Interpretation: The chemical shifts in ¹³C NMR of alkanes are influenced by the

number of attached alkyl groups (alpha and beta effects). Quaternary carbons are the most

deshielded, followed by methine, methylene, and methyl carbons.[4] The specific chemical

shifts are predicted based on empirical additive rules and comparison with similar structures.
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Infrared (IR) Spectroscopy: Probing Vibrational
Modes
IR spectroscopy is used to identify the types of chemical bonds present in a molecule by

measuring the absorption of infrared radiation, which excites molecular vibrations. For an

alkane like 2-Methyl-5-propyloctane, the IR spectrum is expected to be relatively simple,

dominated by C-H bond vibrations.

Experimental Protocol for IR Spectroscopy:

Sample Preparation: A small drop of the neat liquid sample can be placed between two salt

plates (e.g., NaCl or KBr) to form a thin film.

Instrumentation: An FTIR (Fourier Transform Infrared) spectrometer is used to acquire the

spectrum.

Acquisition: A background spectrum of the clean salt plates is first recorded. Then, the

spectrum of the sample is acquired. The instrument software automatically subtracts the

background.

Data Analysis: The resulting spectrum shows the percentage of transmittance versus

wavenumber (cm⁻¹).

Predicted IR Absorption Bands for 2-Methyl-5-propyloctane:

Vibrational Mode
Predicted Wavenumber

(cm⁻¹)
Intensity

C-H stretching (sp³ C-H) 2850-2960 Strong

CH₂ bending (scissoring) ~1465 Medium

CH₃ bending (asymmetric) ~1450 Medium

CH₃ bending (symmetric) ~1375 Medium

Authoritative Grounding: The strong absorption band in the 2850-2960 cm⁻¹ region is a

hallmark of sp³ C-H stretching vibrations and is a key indicator of an alkane.[5][6][7][8][9] The
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bending vibrations for the methylene and methyl groups provide further confirmation of the

alkane structure. The absence of significant peaks in other regions (e.g., C=O, O-H, C=C)

confirms the saturated, non-functionalized nature of the molecule.

Mass Spectrometry (MS): Fragmentation and
Molecular Weight Determination
Mass spectrometry provides information about the molecular weight and the fragmentation

pattern of a molecule upon ionization, which can be used to deduce its structure. For branched

alkanes, electron ionization (EI) mass spectrometry typically leads to extensive fragmentation.

Experimental Protocol for GC-MS:

Sample Preparation: A dilute solution of 2-Methyl-5-propyloctane in a volatile solvent (e.g.,

hexane or dichloromethane) is prepared.

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) is the

ideal instrument. The GC separates the sample from any impurities before it enters the mass

spectrometer.

GC Parameters:

Column: A non-polar capillary column (e.g., DB-1 or HP-5ms).

Temperature Program: A temperature ramp (e.g., starting at 50°C and increasing to

250°C) to ensure good separation.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: A scan range of m/z 40-300.

Predicted Mass Spectrum of 2-Methyl-5-propyloctane:

The mass spectrum of a branched alkane is characterized by several key features:
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Weak or Absent Molecular Ion Peak: The molecular ion (M⁺) peak at m/z 170 is expected to

be of very low abundance or completely absent due to the high propensity for fragmentation

at the branching points.[10][11]

Preferential Cleavage at Branch Points: C-C bond cleavage is most likely to occur at the

branch points (C2 and C5) to form more stable secondary or tertiary carbocations.[10][12]

[13]

Loss of the Largest Alkyl Group: At a branching point, the largest alkyl substituent is often

preferentially lost as a radical.[10][13]

Key Predicted Fragmentation Pathways:

Cleavage at C2

Cleavage at C52-Methyl-5-propyloctane
(m/z 170, M+.)

Loss of C6H13 radical
(m/z 85)- C6H13•

Loss of CH3 radical
(m/z 155, very weak)- CH3•

Loss of C3H7 radical
(m/z 127)

- C3H7•

Loss of C5H11 radical
(m/z 99)

- C5H11•

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 2-Methyl-5-propyloctane in EI-MS.

Predicted Key Fragment Ions:
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m/z Proposed Fragment Reason for Formation

127 [C₉H₁₉]⁺
Cleavage at C5 with loss of a

propyl radical.

99 [C₇H₁₅]⁺
Cleavage at C5 with loss of a

pentyl radical.

85 [C₆H₁₃]⁺
Cleavage at C2 with loss of a

hexyl radical.

71 [C₅H₁₁]⁺
Further fragmentation of larger

ions.

57 [C₄H₉]⁺ Further fragmentation.

43 [C₃H₇]⁺
Propyl cation, a common

fragment.

The resulting mass spectrum will be a complex pattern of fragment ions, with the most

abundant peaks corresponding to the most stable carbocations formed.

Holistic Spectroscopic Interpretation and Structural
Confirmation
The true power of spectroscopic analysis lies in the combined interpretation of data from

multiple techniques. The predicted data for 2-Methyl-5-propyloctane provides a self-validating

system for its structural confirmation:

MS would suggest a molecular weight of 170 and indicate a branched alkane structure

through its characteristic fragmentation pattern.

IR would confirm the presence of only C-H single bonds and the absence of other functional

groups.

¹³C NMR would show the presence of 12 distinct carbon environments, consistent with the

proposed structure.
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¹H NMR would provide detailed information about the connectivity of these carbons through

the chemical shifts, multiplicities, and integrations of the proton signals.

Mass Spectrometry
(MW=170, Branched)

IR Spectroscopy
(Alkane C-H bonds)

2-Methyl-5-propyloctane
Structure Confirmed

13C NMR
(12 unique carbons)

1H NMR
(Proton environments

& connectivity)

Click to download full resolution via product page

Caption: A workflow illustrating the synergistic role of different spectroscopic techniques in

structural elucidation.

Conclusion
This technical guide has provided a comprehensive overview of the predicted spectroscopic

data for 2-Methyl-5-propyloctane. By understanding the fundamental principles of NMR, IR,

and MS, and by applying them to this specific branched alkane, we can confidently predict and

interpret its spectral features. This approach not only allows for the structural confirmation of

the molecule but also serves as a valuable reference for scientists and researchers working

with similar aliphatic compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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